Cas no 2490-25-7 (methyl 10-methylheptadecanoate)

• Product Name: methyl 10-methylheptadecanoate
• CAS No: 2490-25-7
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• CID: 1419895
• PubChem ID: 554139
• Update Time: 2025-05-20

methyl 10-methylheptadecanoate Chemical and Physical Properties

Names and Identifiers

• methyl 10-methylheptadecanoate
• Heptadecanoic acid, 10-methyl-, methyl ester
• DTXSID00947789
• 2490-25-7
• DRJCIKFLPGIEQC-UHFFFAOYSA-N
• methyl 10-methyl heptadecanoate
• Methyl 10-methylheptadecanoate #

• Inchi： 1S/C19H38O2/c1-4-5-6-9-12-15-18(2)16-13-10-7-8-11-14-17-19(20)21-3/h18H,4-17H2,1-3H3
• InChI Key： DRJCIKFLPGIEQC-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCC(C)CCCCCCC)=O

Computed Properties

• Exact Mass: 298.28734
• Monoisotopic Mass: 298.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.862
• Boiling Point: 340.7°C at 760 mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.443
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl 10-methylheptadecanoate

Methyl 10-Methylheptadecanoate: A Comprehensive Overview

Methyl 10-methylheptadecanoate, also known by its CAS number 2490-25-7, is a compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is a methyl ester of 10-methylheptadecanoic acid, which belongs to the class of fatty acids. Its structure consists of a long hydrocarbon chain with a methyl group at the 10th position, making it a branched fatty acid derivative. This unique structure contributes to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of methyl 10-methylheptadecanoate in lipid metabolism and its role in various biological systems. Researchers have found that this compound plays a crucial role in energy storage and membrane formation in certain organisms. The long-chain nature of the molecule allows it to serve as an efficient energy reserve, particularly in organisms that require high-energy storage solutions.

The synthesis of methyl 10-methylheptadecanoate has been optimized through advancements in organic chemistry. Traditional methods involved multi-step reactions, but modern techniques now employ enzymatic catalysis and metabolic engineering to achieve higher yields and better purity. These innovations have made the compound more accessible for both research and industrial applications.

In terms of applications, methyl 10-methylheptadecanoate has found use in the pharmaceutical industry as a precursor for drug development. Its structural similarity to natural lipids makes it an ideal candidate for designing bioactive molecules. Additionally, it has been explored as a potential ingredient in cosmetics and personal care products due to its moisturizing properties.

Recent research has also focused on the environmental impact of methyl 10-methylheptadecanoate. Studies have shown that this compound can be biodegraded efficiently under certain conditions, reducing its environmental footprint. This makes it a sustainable alternative to traditional synthetic compounds in various industries.

The study of methyl 10-methylheptadecanoate continues to evolve, with ongoing research exploring its potential in biofuels and renewable energy sources. Its ability to store large amounts of energy in a compact form makes it an attractive candidate for next-generation biofuel technologies.

In conclusion, methyl 10-methylheptadecanoate (CAS No. 2490-25-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as an important molecule in both academic research and industrial production.